Cas no 1394729-08-8 (6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide)

• Product Name: 6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide
• CAS No: 1394729-08-8
• MF: C₁₄H₁₂ClN₅O₂S
• MW: 349.795379638672
• CID: 6206017
• PubChem ID: 71875577
• Update Time: 2025-10-21

6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1222700701
• EN300-26599468
• 1394729-08-8
• 6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide
• AKOS033172490

• Inchi： 1S/C14H12ClN5O2S/c1-10-6-13(8-17-14(10)15)23(21,22)19-11-7-18-20(9-11)12-2-4-16-5-3-12/h2-9,19H,1H3
• InChI Key： NLQKELCVWHFUHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(NC1C=NN(C2C=CN=CC=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 349.0400235g/mol
• Monoisotopic Mass: 349.0400235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide

Comprehensive Overview of 6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide (CAS No. 1394729-08-8)

The compound 6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide (CAS No. 1394729-08-8) is a sulfonamide derivative with a unique heterocyclic structure, combining pyridine and pyrazole moieties. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactive properties. The presence of both chloro and methyl substituents enhances its reactivity, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel applications in drug discovery.

In recent years, the demand for heterocyclic compounds like 6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide has surged, driven by their role in developing small-molecule inhibitors and kinase-targeted therapies. A trending topic in scientific forums is how such compounds interact with protein binding sites, a subject frequently searched in databases like PubMed and SciFinder. The compound’s pyridine-sulfonamide core is analogous to motifs found in FDA-approved drugs, sparking discussions about its potential in precision medicine.

From a synthetic chemistry perspective, the CAS No. 1394729-08-8 compound exemplifies modern cross-coupling strategies. Its synthesis often involves palladium-catalyzed reactions, a hot topic in organic chemistry circles. Laboratories focusing on high-throughput screening (HTS) have flagged this molecule for its compatibility with fragment-based drug design (FBDD). Users searching for "sulfonamide synthesis optimization" or "pyrazole derivatives in medicinal chemistry" will find this compound highly relevant.

Environmental and green chemistry considerations are also pivotal. The compound’s low ecotoxicity profile, as suggested by preliminary studies, aligns with the industry’s shift toward sustainable chemical processes. Queries like "biodegradable sulfonamides" or "green synthesis of N-heterocycles" reflect growing user interest in eco-friendly alternatives, positioning 1394729-08-8 as a candidate for further investigation.

Analytical characterization of 6-chloro-5-methyl-N-[1-(pyridin-4-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide typically employs LC-MS and NMR spectroscopy, techniques frequently discussed in online chemistry communities. Its crystalline stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial applications. Recent patent filings highlight its utility in crop protection formulations, linking it to popular searches like "agrochemical intermediates 2024."

In conclusion, CAS No. 1394729-08-8 represents a convergence of pharmacological potential and industrial applicability. Its multifaceted chemistry addresses key user queries, from "how to modify sulfonamide scaffolds" to "emerging heterocycles in drug development." As research progresses, this compound may well become a cornerstone in next-generation therapeutic and agrochemical innovations.